BE“GHE Foundational & Exploratory

Check Availability & Pricing

Ferric chloride hexahydrate physical appearance
and crystal structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ferric chloride hexahydrate

Cat. No.: B105607

Ferric Chloride Hexahydrate: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a detailed overview of the physical and structural characteristics of
ferric chloride hexahydrate (FeCls-6H20). The information is curated for professionals in
research and development, offering precise data and methodologies to support advanced
applications.

Physical Appearance

Ferric chloride hexahydrate is a solid compound that typically appears as yellowish-brown or
orange crystals, lumps, or granules.[1][2][3][4] It is known to be highly hygroscopic, meaning it
readily absorbs moisture from the air, and is highly soluble in water.[1][3][5][6] Some sources
describe its odor as being mildly of hydrogen chloride.[1][2][7]

Quantitative Physical Properties

The following table summarizes the key physical properties of ferric chloride hexahydrate for
easy reference and comparison.
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Property Value References
Molecular Weight 270.29 g/mol MIEE
Melting Point 37 °C (lit.) [21[31[5][7][10]
Boiling Point 280-285 °C (lit.) 2131511711201
Density 1.82 g/lcm? [21131[7]
Solubility Soluble in water [2113][5][11]

Crystal Structure

The crystal structure of ferric chloride hexahydrate has been determined to be monoclinic.
[12][13] The fundamental building block of the crystal is an octahedral complex, specifically the
trans-[FeCl2(OH2)4]* ion.[12][13][14][15] In this arrangement, the central ferric ion is
coordinated by two chloride ions and four water molecules. The unit cell of the crystal also
contains additional chloride ions and water molecules that are not directly bonded to the iron
center, participating in the structure through electrostatic forces and hydrogen bonding.[12][13]

The crystallographic data for ferric chloride hexahydrate is detailed in the table below.

Parameter Value References
Crystal System Monoclinic [12][13]
Space Group C2/m [12][13]

Unit Cell Dimensions a=11.89+0.02A [12][13]
b=7.05+0.01A [12][13]

c=5.99+0.01A [12][13]

B =100.5+0.2° [12][13]

Fe-Cl Interatomic Distance 2.30+0.02 A [12][13]
Fe-OHz Interatomic Distance 2.07 £0.02 A [12][13]
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Experimental Protocol: Single-Crystal X-ray
Diffraction

The determination of the crystal structure of ferric chloride hexahydrate is primarily achieved
through single-crystal X-ray diffraction.[12][13]

Methodology:

» Crystal Preparation: A suitable single crystal of ferric chloride hexahydrate is selected and
mounted. Due to its hygroscopic nature, the crystal must be protected from atmospheric
moisture, often by sealing it within a capillary tube.[16]

o Data Collection: The mounted crystal is placed in an X-ray diffractometer. A beam of
monochromatic X-rays is directed at the crystal. As the crystal is rotated, the X-rays are
diffracted by the electron clouds of the atoms in the crystal lattice, producing a diffraction
pattern of spots of varying intensity.

» Data Processing: The positions and intensities of the diffracted spots are recorded. These
data are then processed to determine the unit cell dimensions and the symmetry of the
crystal (space group).

 Structure Solution and Refinement: The processed data is used to solve the crystal structure,
which involves determining the positions of the atoms within the unit cell. This initial model is
then refined to achieve the best possible fit between the calculated and observed diffraction
patterns. This refinement process yields precise information about bond lengths, bond
angles, and other structural parameters.

Visualizations
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Crystal Structure of Ferric Chloride Hexahydrate

Monoclinic Unit Cell
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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